molecular formula C7H5BrFI B15357503 4-Bromo-2-fluoro-1-(iodomethyl)benzene

4-Bromo-2-fluoro-1-(iodomethyl)benzene

Cat. No.: B15357503
M. Wt: 314.92 g/mol
InChI Key: MOOZMMXLBRFNHV-UHFFFAOYSA-N
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Description

4-Bromo-2-fluoro-1-(iodomethyl)benzene (CAS 760109-04-4) is an aromatic compound with a bromine atom at the para position (C4), a fluorine atom at the meta position (C2), and an iodomethyl (-CH₂I) group at the ortho position (C1) of the benzene ring. Its molecular formula is C₇H₅BrFI, with a molar mass of 314.93 g/mol. The iodomethyl group introduces steric bulk and reactivity, while the electron-withdrawing fluorine and bromine substituents influence electronic properties. This compound is primarily used in organic synthesis, particularly in cross-coupling reactions and as a precursor for pharmaceuticals or agrochemicals .

Properties

Molecular Formula

C7H5BrFI

Molecular Weight

314.92 g/mol

IUPAC Name

4-bromo-2-fluoro-1-(iodomethyl)benzene

InChI

InChI=1S/C7H5BrFI/c8-6-2-1-5(4-10)7(9)3-6/h1-3H,4H2

InChI Key

MOOZMMXLBRFNHV-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1Br)F)CI

Origin of Product

United States

Comparison with Similar Compounds

Substituent Positioning and Functional Group Variations

The table below compares 4-Bromo-2-fluoro-1-(iodomethyl)benzene with key analogs:

Compound Name (CAS) Molecular Formula Substituents (Position) Key Properties/Applications Reference
4-Bromo-2-fluoro-1-(iodomethyl)benzene (760109-04-4) C₇H₅BrFI 4-Br, 2-F, 1-CH₂I High reactivity due to -CH₂I; used in Suzuki couplings
4-Bromo-2-iodo-1-methylbenzene (260558-15-4) C₇H₆BrI 4-Br, 2-I, 1-CH₃ Methyl group reduces steric hindrance; intermediate in aryl halide chemistry
4-Bromo-2-fluoro-1-(trifluoromethoxy)benzene (105529-58-6) C₇H₃BrF₄O 4-Br, 2-F, 1-O-CF₃ Strong electron-withdrawing -OCF₃; enhances electrophilic substitution resistance
1-Bromo-4-fluoro-2-iodobenzene (202865-72-3) C₆H₃BrFI 4-Br, 1-F, 2-I Direct iodine substituent; used in halogen exchange reactions
4-Bromo-2-ethyl-1-iodobenzene (175278-30-5) C₈H₈BrI 4-Br, 2-C₂H₅, 1-I Ethyl group increases hydrophobicity; limited applications in catalysis
4-Bromo-2-fluoro-1-(methylsulfonyl)benzene (648904-84-1) C₇H₅BrFO₂S 4-Br, 2-F, 1-SO₂CH₃ Sulfonyl group deactivates ring; used in medicinal chemistry

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